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Compound of Interest

Compound Name: Hexadecanal

Cat. No.: B134135

An In-depth Technical Guide to Hexadecanal
(C16H320)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hexadecanal, a long-chain saturated fatty aldehyde, is a molecule of significant interest in
various scientific disciplines, including biochemistry, cell biology, and pharmacology. This
technical guide provides a comprehensive overview of the chemical properties, structure, and
biological significance of hexadecanal. It includes detailed tables of its physicochemical
properties, experimental protocols for its analysis, and visualizations of key signaling pathways
in which it is involved. This document is intended to serve as a valuable resource for
researchers and professionals engaged in studies related to lipid metabolism, cellular
signaling, and drug development.

Chemical Properties and Structure

Hexadecanal, also known as palmitaldehyde, is an organic compound with the chemical
formula C16H320.[1][2] It consists of a sixteen-carbon unbranched alkyl chain with a terminal
aldehyde functional group.[3] This structure imparts both hydrophobic and reactive
characteristics to the molecule. At room temperature, it exists as a white crystalline solid.[4]
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Physicochemical Properties

The physical and chemical properties of hexadecanal are summarized in the table below.
These properties are crucial for its handling, storage, and application in experimental settings.

Property Value Reference
Molecular Formula C16H320 [1112][3]
Molecular Weight 240.42 g/mol [11[3]
Appearance White crystalline solid [4]

Melting Point 34-38 °C [4]

Boiling Point 151 °C at 2 mmHg [5]

Density 0.829 g/cm? (estimated)

Insoluble in water; Soluble in
Solubility organic solvents like ethanol, [6]
DMSO, and DMF.

CAS Number 629-80-1 [1][3]

Chemical Reactivity

As an aldehyde, hexadecanal exhibits characteristic chemical reactivity. The aldehyde
functional group is susceptible to both oxidation and reduction.

o Oxidation: Hexadecanal can be oxidized to its corresponding carboxylic acid, hexadecanoic
acid (palmitic acid).

» Reduction: Reduction of hexadecanal yields the corresponding primary alcohol, 1-
hexadecanol.

Biological Significance and Signaling Pathways

Hexadecanal is not merely an inert lipid molecule but plays significant roles in cellular
metabolism and signaling. It is a key intermediate in the degradation of sphingolipids and has
been implicated in stress-induced apoptosis.
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Role in Sphingolipid Metabolism

Hexadecanal is a product of the enzymatic cleavage of sphingosine-1-phosphate (S1P) by
S1P lyase, a crucial step in the sphingolipid degradation pathway.[2][7][8] This pathway is
essential for maintaining the balance of bioactive sphingolipids, which are involved in regulating

various cellular processes.
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Sphingolipid degradation pathway yielding hexadecanal.

Induction of Apoptosis via JNK Signaling

Studies have demonstrated that a derivative of hexadecanal, trans-2-hexadecenal, can induce
cytoskeletal reorganization and apoptosis in a c-Jun N-terminal kinase (JNK)-dependent
manner.[9][10] This signaling cascade is initiated by cellular stress and involves a series of
phosphorylation events culminating in the activation of pro-apoptotic proteins.
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JNK-dependent apoptotic signaling induced by hexadecenal.

Experimental Protocols

Accurate and reproducible experimental methods are paramount for the study of hexadecanal.
This section provides detailed protocols for its purification and analysis.
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Purification of Hexadecanal by Column Chromatography

This protocol is adapted for the purification of long-chain aldehydes.

Materials:

Crude hexadecanal sample

Silica gel (60 A, 70-230 mesh)

Solvents: Hexane, Diethyl ether (or Ethyl acetate), all HPLC grade
Glass chromatography column

Fraction collector or test tubes

Thin-Layer Chromatography (TLC) plates and chamber

Rotary evaporator

Procedure:

Column Packing: Prepare a slurry of silica gel in hexane and pour it into the chromatography
column. Allow the silica to settle, ensuring a uniform bed.

Sample Loading: Dissolve the crude hexadecanal in a minimal amount of hexane. Carefully
load the sample onto the top of the silica gel bed.

Elution: Begin elution with 100% hexane. Gradually increase the polarity of the mobile phase
by adding increasing proportions of diethyl ether (e.g., starting from 1% and incrementally
increasing to 5-10%).

Fraction Collection: Collect fractions of the eluate in separate tubes.

TLC Analysis: Monitor the separation by spotting fractions onto a TLC plate and developing it
in an appropriate solvent system (e.g., 95:5 Hexane:Diethyl ether). Visualize the spots under
UV light or by staining.
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e Pooling and Evaporation: Combine the fractions containing pure hexadecanal, as
determined by TLC analysis. Remove the solvent using a rotary evaporator to obtain the
purified compound.
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Workflow for hexadecanal purification.
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Analysis of Hexadecanal by Gas Chromatography-Mass
Spectrometry (GC-MS)

This protocol provides a general framework for the qualitative and quantitative analysis of
hexadecanal.[1]

Instrumentation and Conditions:

Parameter Setting

Gas Chromatograph Agilent 6890 or equivalent

Mass Spectrometer Agilent 5973 or equivalent

Column HP-5MS (30 m x 0.25 mm i.d., 0.25 pm film

thickness) or similar

Injector Temperature 250 °C

Initial temp 50 °C, hold for 2 min; ramp at 10

Oven Program ) )
°C/min to 280 °C, hold for 5 min

Carrier Gas Helium, constant flow at 1 mL/min
lonization Mode Electron lonization (El), 70 eV
Mass Range m/z 40-400

Procedure:

o Sample Preparation: Dissolve a known amount of the purified hexadecanal in a suitable
volatile solvent (e.g., hexane or dichloromethane) to a final concentration of approximately 1
mg/mL.

e Injection: Inject 1 pL of the sample into the GC-MS system.
» Data Acquisition: Acquire the data over the specified mass range.

o Data Analysis: Identify the hexadecanal peak based on its retention time and mass
spectrum. The mass spectrum should show a characteristic fragmentation pattern, including
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the molecular ion peak (m/z 240.4).

Conclusion

Hexadecanal is a multifaceted molecule with important roles in cellular biochemistry and
signaling. A thorough understanding of its chemical properties and biological functions is crucial
for advancing research in lipidomics, cell death pathways, and the development of novel
therapeutic strategies. The data and protocols presented in this guide are intended to facilitate
further investigation into this intriguing long-chain aldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b134135#the-chemical-properties-and-structure-of-
hexadecanal-c16h320]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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